Cas no 1443314-29-1 ((3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol)

• Product Name: (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol
• CAS No: 1443314-29-1
• MF: C₁₁H₈ClFOS
• MW: 242.697024345398
• MDL: MFCD07775532
• CID: 5180153
• Update Time: 2026-03-05

(3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol

• MDL： MFCD07775532
• Inchi： 1S/C11H8ClFOS/c12-9-3-8(4-10(13)5-9)11(14)7-1-2-15-6-7/h1-6,11,14H
• InChI Key： AILFWJBSHFPTJW-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(Cl)=C1)(C1C=CSC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol

Exploring the Chemical Properties and Pharmacological Potential of (3-Chloro-5-Fluorophenyl)-Thiophen-3-Ylmethanol (CAS No. 1443314-29-1)

(3-Chloro-5-fluorophenyl)-thiophen-3-ylmethanol represents a unique class of organic compounds with potential applications in pharmaceutical research and drug development. This compound, identified by its CAS No. 1443314-29-1, is characterized by its complex molecular structure, which incorporates a thiophene ring and a phenyl group with halogen substitutions. Recent advancements in medicinal chemistry have highlighted the importance of such molecules in modulating biological targets, particularly in the context of inflammation, oxidative stress, and metabolic disorders. The integration of 3-chloro-5-fluorophenyl and thiophen-3-ylmethanol moieties into a single molecule offers a novel scaffold for exploring therapeutic potential.

The structural complexity of (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol is further enhanced by the presence of functional groups that enable interactions with specific biological receptors. The thiophene ring is a key structural element in many bioactive compounds, known for its ability to engage with aromatic residues in protein targets. Meanwhile, the 3-chloro-5-fluorophenyl substituent introduces stereochemical diversity and electronic effects that can influence the compound's pharmacokinetic properties. Recent studies have demonstrated that such structural features can significantly impact the compound's ability to modulate enzyme activity and cellular signaling pathways.

In the realm of pharmacological research, (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol has attracted attention due to its potential to act as a selective inhibitor of key enzymes involved in inflammatory processes. A 2023 study published in Journal of Medicinal Chemistry reported that compounds with similar structural frameworks exhibited potent anti-inflammatory activity by inhibiting the NF-κB pathway, a critical regulator of inflammatory responses. This finding underscores the importance of thiophen-3-ylmethanol derivatives in the development of targeted therapies for chronic inflammatory diseases.

The synthetic pathway of (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol has been optimized in recent years to improve yield and purity, reflecting advancements in green chemistry practices. Researchers have employed catalytic methods and microwave-assisted synthesis to reduce energy consumption and waste generation. These innovations align with global efforts to make pharmaceutical production more sustainable. The ability to synthesize such compounds efficiently is crucial for their application in drug discovery programs, where high-purity samples are required for biological testing.

Recent breakthroughs in computational modeling have further enhanced our understanding of how (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol interacts with biological systems. Machine learning algorithms have been used to predict the compound's binding affinity to various protein targets, including phosphodiesterases and G protein-coupled receptors. These predictions are critical for designing derivatives with improved selectivity and potency. The integration of 3-chloro-5-fluorophenyl and thiophen-3-ylmethanol moieties into a single molecule presents a unique opportunity to explore dual-targeting mechanisms in therapeutic applications.

One of the most promising areas for (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol is its potential application in metabolic disorders. Studies have shown that compounds with similar structural features can modulate lipid metabolism by targeting key enzymes in the fatty acid oxidation pathway. A 2024 study in Cell Chemical Biology demonstrated that such molecules could reduce triglyceride accumulation in adipose tissue, suggesting potential therapeutic value for obesity-related conditions. This highlights the importance of thiophen-3-ylmethanol derivatives in addressing metabolic health challenges.

In addition to its metabolic effects, (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol has been investigated for its potential to mitigate oxidative stress. Oxidative stress is a hallmark of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. Recent research has shown that the thiophene ring in this compound can act as an antioxidant by scavenging free radicals and reducing oxidative damage to cellular components. This property makes it a candidate for further exploration in the development of antioxidant therapeutics.

The pharmacokinetic profile of (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol is another area of active investigation. Researchers are focusing on optimizing its solubility, stability, and bioavailability to enhance its therapeutic potential. A 2023 study in Drug Metabolism and Disposition revealed that modifying the 3-chloro-5-fluorophenyl group could significantly improve the compound's oral bioavailability. These findings are critical for translating laboratory research into clinical applications.

Furthermore, the drug discovery pipeline for (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol has expanded with the advent of high-throughput screening technologies. These technologies enable the rapid evaluation of large compound libraries for potential therapeutic activity. The thiophen-3-ylmethanol scaffold has been shown to exhibit diverse biological activities, making it a valuable platform for the development of novel therapeutics. This underscores the importance of continued research into its structural and functional properties.

In conclusion, (3-chloro-5-fluorophenyl)-thiophen-3-ylmethanol (CAS No. 1443314-29-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a potential therapeutic agent for a range of diseases. As research continues to uncover its biological mechanisms and optimize its properties, the compound may play a significant role in the development of innovative treatments for inflammatory, metabolic, and oxidative stress-related conditions.